Cas no 923685-44-3 (3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea)

• Product Name: 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea
• CAS No: 923685-44-3
• MF: C₂₂H₁₅FN₂O₃
• MW: 374.364508867264
• CID: 5805237
• PubChem ID: 18568720
• Update Time: 2025-06-12

3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-fluorophenyl)-4-oxochromen-6-yl]-3-phenylurea
• F2211-0118
• 923685-44-3
• AKOS002292425
• STK925419
• 1-(2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl)-3-phenylurea
• 1-[2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl]-3-phenylurea
• 3-[2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl]-1-phenylurea
• 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea

• Inchi： 1S/C22H15FN2O3/c23-18-9-5-4-8-16(18)21-13-19(26)17-12-15(10-11-20(17)28-21)25-22(27)24-14-6-2-1-3-7-14/h1-13H,(H2,24,25,27)
• InChI Key： UTJGUELFZYLLNK-UHFFFAOYSA-N
• SMILES： N(C1C=CC2OC(C3=CC=CC=C3F)=CC(=O)C=2C=1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 374.10667051g/mol
• Monoisotopic Mass: 374.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea

Comprehensive Overview of 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea (CAS No. 923685-44-3)

The compound 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea (CAS No. 923685-44-3) is a fluorinated chromene derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a fluorophenyl moiety and a chromen-4-one core, has garnered attention for its potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and cellular signaling, particularly in the context of kinase inhibition and inflammatory response regulation.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the fluorine atom in 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea contributes to its improved pharmacokinetic properties, making it a promising candidate for further development. This aligns with the broader trend of incorporating halogenated scaffolds in drug design to optimize therapeutic efficacy.

One of the most frequently searched questions related to this compound is its potential role in cancer research. Preliminary studies suggest that derivatives of 4H-chromen-4-one exhibit selective activity against certain protein kinases, which are often dysregulated in malignancies. While 923685-44-3 itself is still under investigation, its structural features make it a valuable template for designing novel small-molecule inhibitors. Researchers are particularly intrigued by its ability to interact with ATP-binding sites, a common target in oncology drug development.

Another area of interest is the compound's potential application in neurodegenerative diseases. The chromene scaffold has demonstrated neuroprotective effects in preclinical models, possibly through modulation of oxidative stress and apoptotic pathways. This has led to increased searches for "fluorinated chromene derivatives in Alzheimer's research" and "923685-44-3 mechanism of action" across academic databases. The compound's ability to cross the blood-brain barrier due to its lipophilic nature further enhances its therapeutic prospects.

From a synthetic chemistry perspective, 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea represents an interesting case study in heterocyclic compound design. The convergence of the urea linkage with the chromenone system creates a versatile platform for structure-activity relationship (SAR) studies. Recent publications have highlighted innovative synthetic routes to access this scaffold, addressing common challenges in fluorinated heterocycle synthesis. These advancements are particularly relevant given the pharmaceutical industry's demand for efficient lead optimization strategies.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have also become a topic of discussion in computational chemistry circles. Molecular modeling studies of 923685-44-3 frequently appear in searches related to drug-likeness prediction and molecular docking simulations. These computational approaches are crucial for understanding how the compound might interact with biological targets before committing to costly laboratory experiments.

In the context of green chemistry initiatives, researchers are examining more sustainable methods to synthesize fluorinated chromene derivatives. This responds to growing searches for "eco-friendly synthesis of fluorinated compounds" and "catalytic approaches to heterocycle formation". The development of atom-economical routes to access 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea could significantly impact its commercial viability and environmental footprint.

As the field of precision medicine advances, compounds like 923685-44-3 are being evaluated for their potential in personalized therapeutic approaches. The ability to fine-tune its structure through targeted modifications makes it an attractive candidate for addressing patient-specific variations in drug response. This aligns with current trends in biomarker-driven drug development, where molecular diagnostics guide compound selection and optimization.

The analytical characterization of 3-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea has also seen technological advancements. Modern techniques such as LC-MS/MS and NMR spectroscopy are frequently employed to study its stability and degradation pathways. These methods are crucial for addressing common search queries about "923685-44-3 analytical methods" and "chromene derivative quantification" in complex matrices.

Looking forward, the scientific community anticipates more structure-based drug design studies utilizing the 4H-chromen-4-one core of 923685-44-3. With increasing interest in polypharmacology approaches, researchers are exploring how slight modifications to its structure might yield compounds with activity against multiple therapeutic targets. This multi-target strategy represents a paradigm shift from traditional single-target drug discovery and responds to the complex nature of many diseases.